Cas no 2229627-00-1 (2-azido-4-(3-fluorophenoxy)butan-1-ol)

• Product Name: 2-azido-4-(3-fluorophenoxy)butan-1-ol
• CAS No: 2229627-00-1
• MF: C₁₀H₁₂FN₃O₂
• MW: 225.219585418701
• CID: 6599663
• PubChem ID: 165972476
• Update Time: 2025-10-29

2-azido-4-(3-fluorophenoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-4-(3-fluorophenoxy)butan-1-ol
• 2229627-00-1
• EN300-1779217

• Inchi： 1S/C10H12FN3O2/c11-8-2-1-3-10(6-8)16-5-4-9(7-15)13-14-12/h1-3,6,9,15H,4-5,7H2
• InChI Key： BGPANEVXCAXDOA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 225.09135480g/mol
• Monoisotopic Mass: 225.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-4-(3-fluorophenoxy)butan-1-ol

Introduction to 2-azido-4-(3-fluorophenoxy)butan-1-ol (CAS No: 2229627-00-1)

2-azido-4-(3-fluorophenoxy)butan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229627-00-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising an azido group and a fluorophenoxyl moiety, presents a promising scaffold for the development of novel bioactive molecules. The combination of these functional groups not only enhances its chemical reactivity but also opens up diverse possibilities for its application in drug discovery and synthesis.

The azido functional group, attached at the 2-position of the butan-1-ol backbone, is a versatile handle in synthetic chemistry. It serves as a versatile precursor for various transformations, including nucleophilic substitution reactions, cycloadditions, and cross-coupling reactions. These transformations are pivotal in constructing complex molecular architectures, making 2-azido-4-(3-fluorophenoxy)butan-1-ol a valuable intermediate in the synthesis of more intricate pharmacophores. The presence of the fluorophenoxy group at the 4-position introduces additional pharmacological potential, as fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and overall biological activity of drug candidates.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their favorable pharmacokinetic properties. The 3-fluorophenoxy substituent in this compound contributes to its potential as a building block for drugs targeting various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. The fluorine atom can influence the electronic properties of the aromatic ring, thereby affecting interactions with biological targets such as enzymes and receptors. This feature makes 2-azido-4-(3-fluorophenoxy)butan-1-ol an attractive candidate for structure-based drug design.

The compound's structural features also make it relevant in the context of modern drug development strategies that emphasize modular design and diversity-oriented synthesis. The azido group provides a site for further functionalization, allowing chemists to explore different chemical space efficiently. This flexibility is crucial in generating libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery pipelines. Furthermore, the fluorophenoxy group can be further modified or retained to explore its inherent pharmacological properties, providing a balance between structural diversity and known biological activity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like 2-azido-4-(3-fluorophenoxy)butan-1-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the introduction of complex substituents onto the molecular framework. These methods not only improve yield but also reduce the environmental impact associated with traditional synthetic routes. Such innovations are aligning with broader trends in green chemistry, emphasizing sustainability in pharmaceutical manufacturing.

The potential applications of 2-azido-4-(3-fluorophenoxy)butan-1-ol extend beyond mere intermediates in drug synthesis. Its unique structural features make it a candidate for exploring new chemical entities (NCEs) with distinct mechanisms of action. For instance, the azido group can be used to generate heterocyclic structures through cycloaddition reactions with alkenes or dienes, leading to fused ring systems that are common motifs in bioactive molecules. Similarly, the fluorophenoxy moiety can be incorporated into larger scaffolds through palladium-catalyzed coupling reactions with aryl halides or boronic acids.

In academic research circles, 2-azido-4-(3-fluorophenoxy)butan-1-ol has been employed in studies aimed at understanding structure-function relationships in medicinal chemistry. Computational modeling and molecular dynamics simulations have been used to predict how modifications around the azido and fluorophenoxy groups might influence binding affinity and metabolic stability. These studies not only provide insights into the compound's potential but also contribute to the broader understanding of how structural features modulate biological activity.

The compound's relevance is further underscored by its presence in patent literature and academic publications that describe its use as a key intermediate in synthesizing novel therapeutic agents. Researchers have leveraged its reactivity to develop compounds with enhanced efficacy or reduced side effects compared to existing treatments. Such efforts highlight the importance of versatile intermediates like 2-azido-4-(3-fluorophenoxy)butan-1-ol in driving innovation in drug development.

From a commercial perspective, companies specializing in fine chemicals and pharmaceutical intermediates recognize the value of compounds like 2-azido-4-(3-fluorophenoxy)butan-1-ol due to their utility across multiple therapeutic areas. The ability to produce high-purity batches of this compound under controlled conditions ensures that it meets the stringent requirements of downstream applications. As demand for fluorinated pharmaceuticals grows, intermediates like this one are likely to become increasingly important in both academic research and industrial settings.

The future prospects for 2-azido-4-(3-fluorophenoxy)butan-1-ol are bright, particularly as new synthetic methodologies continue to emerge and our understanding of biological targets deepens. Ongoing research aims to optimize its production processes further while exploring new ways to incorporate it into drug candidates with improved pharmacological profiles. Collaborations between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing this potential fully.

In conclusion,2-Azido - 4 - (3 - Fluoro pheno xy ) but an - 1 - ol (CAS No: 2229627 - 00 - 1) represents a significant asset in modern pharmaceutical chemistry. Its unique structural features offer diverse opportunities for synthetic manipulation and biological exploration, making it an indispensable tool for researchers striving to develop innovative therapeutic agents.